Cas no 2138355-95-8 (tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

Tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active compounds. Its key structural features include a bromomethyl group, which facilitates further functionalization through nucleophilic substitution or cross-coupling reactions, and a tert-butyl carboxylate moiety that enhances stability and solubility. The benzoxazepine core is of interest in medicinal chemistry due to its potential bioactivity. This compound is valuable for researchers developing novel heterocyclic frameworks, offering a balance of reactivity and handling stability under standard laboratory conditions. Proper storage under inert conditions is recommended to maintain its integrity.

tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate structure

2138355-95-8 structure

Product Name:tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

CAS No:2138355-95-8

MF:C₁₅H₂₀BrNO₃

MW:342.228203773499

CID:6206518

PubChem ID:165474019

Update Time:2025-05-23

tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
- EN300-1129005
- 2138355-95-8
- Inchi： 1S/C15H20BrNO3/c1-15(2,3)20-14(18)17-7-8-19-13-11(9-16)5-4-6-12(13)10-17/h4-6H,7-10H2,1-3H3
- InChI Key： CLLRNHQMJYJADI-UHFFFAOYSA-N
- SMILES： BrCC1=CC=CC2=C1OCCN(C(=O)OC(C)(C)C)C2

Computed Properties

Exact Mass: 341.06266g/mol
Monoisotopic Mass: 341.06266g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 38.8Å²

tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1129005-0.05g	tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate	2138355-95-8	95%	0.05g	$851.0	2023-10-26
Enamine	EN300-1129005-0.1g	tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate	2138355-95-8	95%	0.1g	$892.0	2023-10-26
Enamine	EN300-1129005-0.25g	tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate	2138355-95-8	95%	0.25g	$933.0	2023-10-26
Enamine	EN300-1129005-0.5g	tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate	2138355-95-8	95%	0.5g	$974.0	2023-10-26
Enamine	EN300-1129005-1.0g	tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate	2138355-95-8		1g	$1014.0	2023-06-09
Enamine	EN300-1129005-2.5g	tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate	2138355-95-8	95%	2.5g	$1988.0	2023-10-26
Enamine	EN300-1129005-5.0g	tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate	2138355-95-8		5g	$2940.0	2023-06-09
Enamine	EN300-1129005-10.0g	tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate	2138355-95-8		10g	$4360.0	2023-06-09
Enamine	EN300-1129005-1g	tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate	2138355-95-8	95%	1g	$1014.0	2023-10-26
Enamine	EN300-1129005-5g	tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate	2138355-95-8	95%	5g	$2940.0	2023-10-26

tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
4. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
5. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474

Additional information on tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate, identified by the CAS registry number CAS No. 2138355-95-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoxazepines, which are known for their versatile structures and wide-ranging biological activities. Recent advancements in synthetic chemistry have further highlighted the importance of this compound in drug discovery and material science.

The structure of tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate consists of a benzoxazepine core with a substituted bromomethyl group at position 9 and a tert-butyl ester group at position 4. This unique combination of functional groups makes it highly reactive and amenable to various chemical transformations. The tetrahydro ring system adds stability to the molecule while maintaining its flexibility for further modifications.

Recent studies have demonstrated that this compound exhibits promising pharmacological properties. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound can act as potent inhibitors of certain enzymes involved in neurodegenerative diseases. The bromomethyl group plays a crucial role in these interactions by providing a site for bioisosteric replacements or covalent binding to target proteins.

In terms of synthesis, the preparation of tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate involves a multi-step process that typically begins with the formation of the benzoxazepine ring system. This is followed by selective substitution reactions to introduce the bromomethyl and tert-butyl groups at specific positions. The use of microwave-assisted synthesis has been reported to significantly accelerate this process while maintaining high yields and purity.

The application of this compound extends beyond pharmaceuticals into materials science. Researchers have explored its potential as a precursor for advanced polymers and optoelectronic materials due to its rigid aromatic core and functionalizable side chains. Recent findings in polymer chemistry highlight its ability to form self-assembled monolayers with tailored electronic properties.

From an environmental perspective, understanding the degradation pathways of tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate is crucial for assessing its ecological impact. Studies conducted under simulated environmental conditions suggest that this compound undergoes hydrolytic cleavage under alkaline conditions but remains stable under neutral or acidic pH levels.

In conclusion, tert-butyl 9-(bromomethyl)-2,3,4,5-tetrahydro-1